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Compound of Interest

Compound Name: Fenbutatin oxide

Cat. No.: B1672490

An In-Depth Technical Guide to Fenbutatin Oxide: IUPAC Nomenclature, Chemical Properties,
and Mode of Action

Introduction

Fenbutatin oxide is a selective, hon-systemic organotin acaricide used to control a wide range
of phytophagous mites.[1][2] It acts through contact and stomach action, providing long
residual control of all motile stages of mites on various fruit, field, and ornamental crops.[3][4]
[5] This technical guide provides a comprehensive overview of its nomenclature, chemical and
physical properties, mode of action, and analytical methodologies for researchers, scientists,
and drug development professionals.

Nomenclature

The nomenclature for fenbutatin oxide is established by several organizations, including the
International Union of Pure and Applied Chemistry (IUPAC) and the Chemical Abstracts Service
(CAS).
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Nomenclature Type

Name

Source

IUPAC Name

bis[tris(2-methyl-2-
phenylpropyl)tin] oxide

[416]1[7]

Common Name

Fenbutatin oxide

[416]1[7]

Chemical Abstracts Name

hexakis(2-methyl-2-

phenylpropyl)distannoxane

[4161(el

American Chemical Society

Name

hexakis(f3,R3-
dimethylphenethyl)distannoxan
e

[6]

Trade Names

Vendex, Torque, Neostanox,

Osadan, Bendex

[3114]8][e]

CAS Registry Number 13356-08-6 [31[71[8]
EPA Shaughnessy Number 104601 [3]

EC Number 236-407-7 [2]
CIPAC Number 359 [21[7]

Chemical and Physical Properties

Technical fenbutatin oxide is a white crystalline solid.[1][3] Its chemical and physical

properties are summarized in the table below.
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Property

Value

Source(s)

Molecular Formula

CeoH780Sn2

[2131[7]

Molecular Weight

1052.68 g/mol

[8]

Physical State

White crystalline solid or

powder

[1]31[6]

Melting Point

138-145 °C

[36lel

Water Solubility

Insoluble (~5 x 10~° g/L at
23°C)

[6]18]

Organic Solvent Solubility (at
23°C)

Acetone: ~6 g/LBenzene: 140
g/LDichloromethane: 370
g/LMethylene chloride: 380
g/LXylene: 53 g/L

[6](8]

Stability

Stable to sunlight. Hydrolyzes
in water to tris-(2-methyl-2-
phenylpropyl)tin hydroxide,
which can be reconverted to

the parent compound.[6][9]

[6]1°]

Mode of Action

Fenbutatin oxide's primary mode of action is the inhibition of oxidative phosphorylation by

targeting mitochondrial ATP synthase.[2][3] This disruption of cellular respiration leads to a

rapid cessation of feeding and paralysis of the cardiovascular and respiratory systems in the

target mites.[3][10]
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Caption: Mode of action of fenbutatin oxide.

Experimental Protocols
Synthesis
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The commercial production of fenbutatin oxide is a multi-step process. A general outline of the
synthesis is as follows:

e Reaction Setup: Tris(2-methyl-2-phenylpropyl)tin is reacted in an anhydrous organic solvent,
such as toluene, to prevent hydrolysis.[2]

» Dehydration: A dehydrating agent is introduced to facilitate the formation of the distannoxane
bridge, which is a key structural feature of fenbutatin oxide.[2]

e Oxidation and Condensation: The reaction mixture is heated and stirred to complete the
oxidation and condensation steps.[2]

« Purification: The final product is purified through filtration and solvent evaporation.[2]

A patented preparation method also describes the use of distillation and dehydration of a wet
product of fenbutatin oxide with an organic solvent as a carrier, which can be achieved
through spray heating or a membrane evaporator.[11]

Tris(2-methyl-2-phenylpropyl)tin Anhydrous Organic Solvent (e.g., Toluene) Dehydrating Agent

‘o

Reaction Mixture
(Heated and Stirred)

Oxidation & Condensation

Filtration

'

Solvent Evaporation

Purified Fenbutatin Oxide
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Caption: General synthesis workflow for fenbutatin oxide.

Analytical Methods

e Product Analysis: The content of fenbutatin oxide in technical products can be determined
by potentiometric non-aqueous titrimetry.[4]

¢ Residue Analysis: Residues in crops and other materials are typically determined by gas-
liquid chromatography (GLC) with either an electron capture detector (ECD) or a flame
photometric detector (FPD) after conversion to a suitable derivative.[4]

Toxicological S

Endpoint Value Species Source(s)
Acute Oral LDso 2631 mg/kg Rat [4]

Acute Dermal LDso >2000 mg/kg Rabbit [3114]
Primary Eye Irritation Severe irritant Rabbit [3]
Primary Skin Irritation Mild irritant Rabbit [3]

Dermal Sensitization Not a sensitizer Guinea pig [3]

0.03 mg/kg b.w.
ADI (JMPR) (1952) - [4]

Conclusion

Fenbutatin oxide is a well-characterized organotin acaricide with a specific mode of action
targeting mitochondrial ATP synthase. Its chemical properties and toxicological profile have
been extensively studied. The information provided in this guide serves as a valuable resource
for researchers and professionals in the fields of pesticide science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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